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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B12387023

For Researchers, Scientists, and Drug Development Professionals

Dihydromicromelin B (CAS Number: 94285-06-0) is a natural product isolated from the plant
species Micromelum minutum. This technical guide provides a comprehensive overview of its
known physicochemical properties, biological activities, and the experimental methodologies
used for its investigation.

Physicochemical Properties

Dihydromicromelin B is a coumarin derivative with the molecular formula C1sH1406 and a
molecular weight of 290.27 g/mol .[1][2][3] It typically presents as a powder and exhibits
solubility in organic solvents such as dimethyl sulfoxide (DMSO) and chloroform, with limited
solubility in water.[4] While a specific melting point has not been definitively reported in the
reviewed literature, its boiling point is estimated to be 503.0 + 50.0 °C.

For ease of reference, the key physicochemical properties of Dihydromicromelin B are
summarized in the table below.
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Property Value Source(s)
CAS Number 94285-06-0 [1][2][3]
Molecular Formula C15H1406 [11[2][3]
Molecular Weight 290.27 g/mol [1112][3]
Appearance Powder [5]

Boiling Point 503.0 £ 50.0 °C

Soluble in DMSO and
Solubility Chloroform; Limited solubility [4]

in water.

Biological Activity and Cytotoxicity

Preliminary research indicates that Dihydromicromelin B possesses cytotoxic properties. A
study on the chemical constituents of Indonesian Micromelum minutum reported the isolation of
a mixture containing dihydromicromelin A and dihydromicromelin B. This mixture
demonstrated cytotoxic activity against MCF-7 and 4T1 breast cancer cell lines.

While this initial finding is promising, further research is required to determine the specific ICso
value of purified Dihydromicromelin B and to elucidate its precise mechanism of action
against cancer cells. The current data suggests a potential role for this compound in anticancer
drug discovery and development.

Experimental Protocols

The isolation and investigation of Dihydromicromelin B involve standard laboratory
techniques in natural product chemistry and cell biology. A general workflow for such studies is
outlined below.

Isolation and Purification

A common method for the isolation of Dihydromicromelin B from Micromelum minutum

involves the following steps:
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Figure 1. General workflow for the isolation of Dihydromicromelin B.

Cytotoxicity Assessment

The cytotoxic activity of Dihydromicromelin B can be evaluated using various in vitro assays.
A standard protocol for determining the effect of the compound on cancer cell viability is the

MTT assay.
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Figure 2. Experimental workflow for an MTT-based cytotoxicity assay.
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Signaling Pathways and Mechanism of Action

The precise molecular targets and signaling pathways affected by Dihydromicromelin B have
not yet been fully elucidated. Based on the known activities of other coumarin derivatives,
potential mechanisms could involve the induction of apoptosis, cell cycle arrest, or the inhibition
of key signaling molecules involved in cancer cell proliferation and survival.

Further research, including gene and protein expression analysis, will be crucial to unravel the
intricate mechanisms by which Dihydromicromelin B exerts its cytotoxic effects. A
hypothetical signaling pathway that could be investigated is depicted below.
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Figure 3. Hypothetical signaling pathway for Dihydromicromelin B action.

Future Directions
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Dihydromicromelin B represents a promising lead compound for further investigation in the
field of oncology. Future research should focus on:

o Total synthesis: Development of a synthetic route to produce larger quantities of the pure
compound for extensive biological evaluation.

« In-depth cytotoxicity screening: Testing against a broader panel of cancer cell lines to
determine its spectrum of activity.

» Mechanism of action studies: Elucidating the specific molecular targets and signaling
pathways modulated by Dihydromicromelin B.

« In vivo studies: Evaluating the efficacy and safety of Dihydromicromelin B in animal models
of cancer.

This in-depth technical guide provides a foundation for researchers and drug development
professionals interested in the potential of Dihydromicromelin B as a novel therapeutic agent.
The available data, while preliminary, highlights the need for continued exploration of this and
other natural products in the quest for new and effective cancer treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12387023#dihydromicromelin-b-cas-number-94285-
06-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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